6,8-difluoro-3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 6,8-difluoro-3-(4-fluorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C23H14F3N3/c1-13-2-8-17(9-3-13)29-23-18-10-16(25)11-20(26)22(18)27-12-19(23)21(28-29)14-4-6-15(24)7-5-14/h2-12H,1H3
• InChI Key: GUACDNVINLDAQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C4C=C(C=C(C4=NC=C3C(=N2)C5=CC=C(C=C5)F)F)F
• Molecular Formula: C23H14F3N3
• Molecular Weight: 389.4 g/mol
• CAS No.: 901021-43-0

Description

The structure features:

• 6,8-Difluoro substitution: Enhances metabolic stability and modulates electronic properties.

Synthetic routes for such derivatives often start with halogenated quinoline precursors, followed by nucleophilic substitutions and cyclization . The compound’s unique substitution pattern positions it as a candidate for targeting inflammatory pathways or enzymatic systems like gamma-secretase .

Biological Activity

6,8-Difluoro-3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including its mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Overview of the Compound

• IUPAC Name : 6,8-difluoro-3-(4-fluorophenyl)-1-(4-methylphenyl)pyrazolo[4,3-c]quinoline
• Molecular Formula : C22H16F3N4
• Molecular Weight : 397.39 g/mol

The compound belongs to the class of pyrazoloquinolines, which have been studied for various pharmacological activities including anticancer, anti-inflammatory, and antimicrobial properties.

The biological activity of this compound is largely attributed to its ability to interact with specific molecular targets within cells:

• Inhibition of Enzymes : The presence of fluorine atoms enhances binding affinity to various enzymes, potentially modulating their activity. For instance, studies indicate that pyrazolo[4,3-c]quinolines can inhibit inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2), which are critical in inflammatory pathways .
• Anticancer Activity : Pyrazoloquinolines have shown promising results in inhibiting cancer cell proliferation through pathways involving BRAF(V600E), EGFR, and Aurora-A kinase .

Structure-Activity Relationships (SAR)

Understanding the SAR of 6,8-difluoro-3-(4-fluorophenyl)-1-(4-methylphenyl)-1H-pyrazolo[4,3-c]quinoline is essential for optimizing its biological activity:

• Fluorine Substitution : The introduction of fluorine atoms at positions 6 and 8 increases lipophilicity and electron-withdrawing capacity, enhancing the compound's interaction with biological targets.
• Phenyl Substituents : The presence of a 4-fluorophenyl and a 4-methylphenyl group contributes to the overall hydrophobic character and influences the compound's pharmacokinetic properties.

Anticancer Properties

A study evaluating various pyrazolo[4,3-c]quinolines found that derivatives similar to our compound exhibited significant cytotoxicity against cancer cell lines. For example:

Compound	IC50 (µM)	Target
2a	0.39	LPS-induced NO production
2m	0.45	iNOS inhibition

These compounds demonstrated comparable potency to established anticancer agents .

Anti-inflammatory Activity

The anti-inflammatory effects were assessed using RAW 264.7 macrophage cells stimulated with lipopolysaccharide (LPS):

Compound	IC50 (µM)	Mechanism
2i	0.25	Inhibition of NO production
2m	0.30	Inhibition of COX-2 expression

The findings suggest that these compounds can effectively reduce inflammation by targeting key enzymes involved in inflammatory responses .

Case Studies

Case Study 1: Anti-inflammatory Effects

In a controlled experiment using LPS-stimulated RAW 264.7 cells, compounds derived from pyrazolo[4,3-c]quinoline exhibited significant inhibition of nitric oxide production. The study highlighted that compounds with para-substituted phenyl groups showed enhanced activity compared to ortho-substituted counterparts, indicating the importance of substitution patterns in enhancing anti-inflammatory effects .

Case Study 2: Anticancer Efficacy

Another research study focused on the anticancer properties of pyrazolo[4,3-c]quinolines against various cancer cell lines. The results indicated that certain derivatives could induce apoptosis in cancer cells via activation of caspase pathways. This suggests potential therapeutic applications in oncology .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Bioactivity and Physicochemical Properties

The table below compares key structural and functional attributes of the target compound with analogs:

Compound Name / ID	Core Structure	Substituents	Molecular Weight (g/mol)	logP	Reported Activity
Target Compound	Pyrazolo[4,3-c]quinoline	6,8-F₂, 3-(4-F-C₆H₄), 1-(4-Me-C₆H₄)	~400*	~6.5*	Inferred anti-inflammatory (structural similarity to ELND006/007 )
2i ()	Pyrazolo[4,3-c]quinoline	3-NH₂, 4-(4-OH-C₆H₄-NH)	~350†	~4.0†	Potent NO inhibition (IC₅₀ ~submicromolar)
ELND006 ()	Pyrazolo[4,3-c]quinoline	7,8-F₂, 4-cyclopropyl, 5-(4-CF₃-C₆H₄-SO₂)	516.34	7.2‡	Gamma-secretase inhibitor (Aβ selectivity over Notch)
C350-0327 ()	Pyrazolo[4,3-c]quinoline	7,8-F₂, 1-(4-Cl-C₆H₄), 3-(4-Me-C₆H₄)	406.83	6.8‡	Screening compound (structural analog with Cl substitution)
F6 ()	Pyrazolo[3,4-b]quinoline	4-(4-Cl-C₆H₄), 6-F, 3-Me, 1-Ph	~380†	~5.5†	Optical/thermal studies (chlorine enhances stability)

*Estimated based on analogs (e.g., C350-0236: MW 381.45, logP 6.57 ).
†Calculated using ChemDraw/BioByte tools.
‡Predicted via quantitative structure-activity relationship (QSAR) models.

Key Observations:

Fluorine Substitution :

• The target’s 6,8-difluoro motif mirrors ELND006, which uses fluorine to improve metabolic stability and target binding . However, the absence of a sulfonyl group (cf. ELND006) may reduce enzyme inhibition potency.
• Compared to C350-0327 (7,8-difluoro), positional isomerism (6,8 vs. 7,8) could alter electronic distribution and steric interactions.

Aromatic Substituents: The 3-(4-fluorophenyl) group contrasts with 2i’s 4-hydroxyphenylamino moiety. While 2i’s polar NH₂/OH groups enhance NO inhibition , the target’s fluorine may prioritize lipophilicity over direct hydrogen bonding. The 1-(4-methylphenyl) substituent increases logP compared to ELND006’s cyclopropyl, suggesting divergent pharmacokinetic profiles.

Core Structure Variations: Pyrazolo[4,3-c]quinoline derivatives (target, ELND006, 2i) exhibit distinct activity profiles compared to pyrazolo[3,4-b]quinolines (F6, F7), where ring fusion differences alter π-π stacking and solubility .